Cas no 2171714-32-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2171714-32-0
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5963127
• PubChem ID: 165581063
• Update Time: 2025-06-08

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methoxypyrrolidine-3-carboxylic acid
• EN300-1528905
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]-4-methoxypyrrolidine-3-carboxylic acid
• 2171714-32-0

• Inchi： 1S/C26H28N2O6/c1-3-8-22(24(29)28-13-20(25(30)31)23(14-28)33-2)27-26(32)34-15-21-18-11-6-4-9-16(18)17-10-5-7-12-19(17)21/h3-7,9-12,20-23H,1,8,13-15H2,2H3,(H,27,32)(H,30,31)
• InChI Key： ZATOMNAMPOCBBG-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(C(CC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methoxypyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171714-32-0)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171714-32-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FMPMCA for brevity, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino-pentenoyl moiety, and a methoxypyrrolidine carboxylic acid segment, which collectively contribute to its chemical stability and biological activity.

The synthesis of FMPMCA involves several intricate steps, including the protection of the amino group with the Fmoc moiety, the formation of the methoxypyrrolidine ring, and the introduction of the pentenoyl chain. These synthetic processes are critical for ensuring the compound's purity and functionality. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing FMPMCA, making it more accessible for research and development purposes.

In terms of its biological activity, FMPMCA has shown promising results in various preclinical studies. One of the key areas of interest is its potential as a prodrug for targeted drug delivery. The Fmoc protecting group can be cleaved under specific conditions, releasing the active drug moiety at the desired site of action. This approach can enhance the therapeutic index of drugs by reducing systemic side effects and improving pharmacokinetic properties.

Recent studies have also explored the role of FMPMCA in modulating specific biological pathways. For instance, it has been shown to interact with certain enzymes involved in signal transduction pathways, potentially offering new avenues for treating diseases such as cancer and neurodegenerative disorders. The ability to fine-tune the compound's structure through chemical modifications further enhances its versatility in drug design.

The pharmacological profile of FMPMCA has been extensively studied using both in vitro and in vivo models. In cell culture experiments, it has demonstrated significant cytotoxic effects on cancer cells while showing minimal toxicity to normal cells. These findings suggest that FMPMCA could be a valuable candidate for cancer therapy. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of FMPMCA in human subjects. Early results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses. The next phase will focus on optimizing dosing regimens and assessing long-term safety and efficacy.

Beyond its therapeutic applications, FMPMCA has also found use in chemical biology research as a tool compound for studying protein-protein interactions and signaling pathways. Its unique structure allows researchers to probe specific biological processes with high precision, providing valuable insights into disease mechanisms.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoyl-4-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171714-32-0), or FMPMCA, is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activity make it an exciting area of study for medicinal chemists and pharmaceutical researchers alike. As further research continues to uncover its full potential, FMPMCA is poised to play a crucial role in advancing our understanding and treatment of various diseases.